Cas no 2589-78-8 (Phenol, 4-hexadecyl-)

Phenol, 4-hexadecyl-, is a long-chain alkylphenol characterized by its hydrophobic hexadecyl group attached to the phenolic ring. This structure imparts notable surfactant properties, making it useful in applications requiring emulsification, wetting, or dispersion. Its high lipophilicity enhances compatibility with nonpolar matrices, while the phenolic hydroxyl group offers mild reactivity for derivatization or functionalization. The compound exhibits thermal stability and resistance to hydrolysis, suitable for formulations in lubricants, coatings, or polymer additives. Its amphiphilic nature also lends itself to industrial processes where interfacial activity is critical. Care should be taken in handling due to potential irritancy, consistent with phenolic compounds.

Phenol, 4-hexadecyl- structure

Product Name:Phenol, 4-hexadecyl-

CAS No:2589-78-8

MF:C₂₂H₃₈O

MW:318.53652715683

MDL:MFCD10698702

CID:84404

PubChem ID:75768

Update Time:2025-10-16

Phenol, 4-hexadecyl- Chemical and Physical Properties

Names and Identifiers

- 4-Hexadecylphenol
- p-Hexadecylphenol
- Phenol, 4-hexadecyl-
- MHCHQNXRVNQPHJ-UHFFFAOYSA-N
- 4-Palmitylphenol
- p-n-hexadecylphenol
- mono-hexadecylphenol
- 4-n-hexadecylphenol
- Phenol, p-hexadecyl-
- 4-(hexadec-1-yl)phenol
- TL8002084
- D81019
- MFCD10698702
- CS-0199061
- BP-29662
- SCHEMBL273584
- W-109804
- AKOS028110813
- 2589-78-8
- NS00027989
- AS-56831
- EINECS 219-980-8
- DTXSID6062543
- DTXCID8037411
- MDL： MFCD10698702
- Inchi： 1S/C22H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-17-19-22(23)20-18-21/h17-20,23H,2-16H2,1H3
- InChI Key： MHCHQNXRVNQPHJ-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 318.29244
Monoisotopic Mass: 318.292
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 23
Rotatable Bond Count: 15
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.7
Topological Polar Surface Area: 20.2

Experimental Properties

Density: 0.905
Boiling Point: 433.3°Cat760mmHg
Flash Point: 254.8°C
Refractive Index: 1.494
PSA: 20.23
LogP: 7.41600

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Phenol, 4-hexadecyl- Related Literature

1. 161. Built-up films of unsaturated and substituted long-chain compounds

A. E. Alexander J. Chem. Soc. 1939 777
2. CCCLXXIII.—An X-ray investigation of certain organic esters and other long-chain compounds

George Shearer J. Chem. Soc. Trans. 1923 123 3152
3. 342. Researches on monolayers. Part II. The effect of acid and alkali upon monolayers of aromatic azo-compounds containing long alkyl chains

C. H. Giles,E. L. Neust?dter J. Chem. Soc. 1952 1864
4. Reactions in monolayers

E. K. Rideal J. Chem. Soc. 1945 423
5. 136. Reaction kinetics in films. The active agents in the aqueous halogenation of long-chain phenols

A. E. Alexander J. Chem. Soc. 1938 729